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Compound of Interest

Compound Name: 5-isopropyl-2-nitrophenol

Cat. No.: B8468336

An In-depth Technical Guide to 5-isopropyl-2-nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-isopropyl-2-nitrophenol,
including its chemical identity, synthesis, and potential areas of application for scientific
research and development.

Chemical Identity and Physicochemical Properties

5-isopropyl-2-nitrophenol is a substituted phenol compound. Its chemical structure consists
of a benzene ring substituted with a hydroxyl group (-OH), a nitro group (-NO2), and an
isopropyl group (-CH(CH3)2).

Chemical Identifiers
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Identifier Value
CAS Number 153506-06-0[1][2][3]
IUPAC Name 2-nitro-5-propan-2-ylphenol[3]
Molecular Formula CO9H11NO3J[1][2][3]
2-nitro-5-isopropylphenol, 2-nitro-5-
Synonyms )
isoproylphenol[3]
inChi INChI=1S/C9H11NO3/c1-6(2)7-3-4-
n
8(10(12)13)9(11)5-7/h3-6,11H,1-2H3[3]
InChiKey QJIGPZTVVISLNI-UHFFFAOYSA-N[3]
CC(C)C1=CC(=C(C=C1)--INVALID-LINK--
SMILES

[O-1)O[3]

Physicochemical Properties

Property Value

Molecular Weight 181.19 g/mol [1][2][3]

Purity 95% (as per one supplier)[2]
Storage 2-8 °C[2]

Synthesis of 5-isopropyl-2-nitrophenol
The synthesis of 5-isopropyl-2-nitrophenol can be achieved through the nitration of 3-

isopropylphenol.[1]

Experimental Protocol: Synthesis from 3-
isopropylphenol

This protocol describes the preparation of 2-nitro-5-isopropylphenol.[1]

Materials:
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e 3-isopropylphenol (3.00 g, 22 mmol)
e Methylene chloride (40 mL)

e Sodium nitrate (2.06 g, 24 mmol)
 Sulfuric acid (25 mL, 3M)

e Sodium nitrite (catalytic amount)

¢ Magnesium sulfate (MgS0O4)
 Silica gel

o Methanol (MeOH)

Procedure:

Dissolve 3-isopropylphenol (3.00 g, 22 mmol) in methylene chloride (40 mL).

e Add sodium nitrate (2.06 g, 24 mmol) to the solution.

e Slowly add sulfuric acid (25 mL, 3M), followed by a catalytic amount of sodium nitrite.
 Allow the mixture to stir at room temperature for 24 hours.

o After 24 hours, dilute the reaction mixture with methylene chloride and extract it with water.
e Dry the organic layer over magnesium sulfate (MgS0O4) and filter.

o Evaporate the solvent.

 Purify the resulting solid by chromatography on silica gel using 4% MeOH in CH2CI2 as the
eluent.

e This process yields the desired product, 5-isopropyl-2-nitrophenol (1.09 g, 27% yield).[1]

Characterization:
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e 1H NMR (CD3COCD3): & 7.95 (d, 1H), 7.62 (d, 1H), 7.11 (d, 1H), 2.95 (m, 1H), 1.24 (d, 6H).
[1]

Synthesis Workflow Diagram
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3-isopropylphenol + NaNO3 + H2S0O4 + NaNO2 (cat.)
in Methylene Chloride

Stir at Room Temperature
for 24 hours

Dilute with Methylene Chloride
Extract with Water

Dry Organic Layer (MgSO4)
Filter

Solvent Evaporation

Silica Gel Chromatography
(4% MeOH/CH2CI2)

5-isopropyl-2-nitrophenol

Click to download full resolution via product page

Caption: Synthesis workflow for 5-isopropyl-2-nitrophenol.
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Potential Biological Activities and Signaling
Pathways

While there is limited specific data on the biological activities of 5-isopropyl-2-nitrophenol, the
activities of structurally related compounds can suggest potential areas for investigation.

» Antimicrobial Activity: Phenolic compounds, particularly nitrophenols, are known for their
antimicrobial properties. For instance, 4-chloro-2-isopropyl-5-methylphenol, a related
compound, has shown activity against methicillin-resistant Staphylococcus aureus (MRSA).
[4] The nitro group can be reduced to a reactive nitroso radical anion, which can induce
oxidative stress in microbial cells.

e Modulation of Cellular Signaling: The parent compound, 5-isopropyl-2-methylphenol
(carvacrol), an isomer of thymol, has been observed to have anxiolytic, antinociceptive, and
antidepressant effects, potentially through interaction with the dopaminergic system.[5]
Furthermore, it has been shown to enhance penile function in hypertensive rats by restoring
endothelial function and reducing smooth muscle hypercontractility, suggesting interactions
with pathways related to oxidative stress and calcium homeostasis.[4][6] These findings
indicate that the isopropylphenol scaffold can interact with various cellular signaling
pathways.

Hypothetical Antimicrobial Mechanism of Action

Based on the known mechanisms of other nitroaromatic compounds, a plausible mechanism of
antimicrobial action for 5-isopropyl-2-nitrophenol could involve the following steps.
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Caption: Hypothetical antimicrobial mechanism of action.
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Future Research Directions

The current body of knowledge on 5-isopropyl-2-nitrophenol is limited, presenting numerous
opportunities for further research. Key areas for future investigation include:

o Comprehensive Physicochemical Characterization: Experimental determination of properties
such as melting point, boiling point, solubility, and pKa.

» Biological Screening: A broad screening of its biological activities, including antimicrobial,
antifungal, antioxidant, and cytotoxic effects, is warranted.

e Mechanism of Action Studies: Should any significant biological activity be identified,
subsequent studies should focus on elucidating the underlying mechanism of action and
identifying the specific cellular signaling pathways involved.

e Optimization of Synthesis: Further optimization of the synthesis protocol to improve the yield
and reduce the formation of byproducts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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